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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data on Triamiphos.
Comprehensive experimental protocols for some cited studies were not fully accessible in the
public domain. Information on the genotoxicity and carcinogenicity of Triamiphos is limited;
therefore, a general overview for the broader class of organophosphate pesticides is provided
for context.

Executive Summary

Triamiphos is an organophosphate pesticide and fungicide historically used for controlling
powdery mildews. Its primary mechanism of toxicity is the inhibition of acetylcholinesterase
(AChE), an enzyme critical for nerve function. This leads to an accumulation of the
neurotransmitter acetylcholine, resulting in overstimulation of cholinergic receptors. Animal
studies, primarily in rats and mice, have established its acute toxicity profile and provided
insights into its effects following longer-term exposure. Data regarding its genotoxic and
carcinogenic potential are not readily available in published literature. This guide provides a
detailed overview of the known toxicological profile of Triamiphos, with a focus on animal
studies.

Chemical and Physical Properties
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Property Value

P-(5-amino-3-phenyl-1H-1,2,4-triazol-1-yl)-

Chemical Name o
N,N,N',N'-tetramethylphosphonic diamide

CAS Number 1031-47-6

Molecular Formula C12H19N60OP
Molecular Weight 294.29 g/mol
Appearance White crystalline solid

Sparingly soluble in water, soluble in organic

Solubility vent
solvents

Mechanism of Action: Acetylcholinesterase
Inhibition

Triamiphos, like other organophosphate pesticides, exerts its toxic effects primarily through
the irreversible inhibition of acetylcholinesterase (AChE). The process involves the
phosphorylation of the serine hydroxyl group at the active site of AChE. This inactivation of the
enzyme leads to the accumulation of acetylcholine in synaptic clefts and neuromuscular

junctions, resulting in continuous stimulation of cholinergic receptors. The clinical signs of
toxicity are a direct consequence of this overstimulation.
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Randomization into Dose Groups

Single Oral Administration
of Triamiphos

:

Observation for Clinical Signs
(e.g., 14 days)
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» To cite this document: BenchChem. [Toxicological Profile and Animal Studies of Triamiphos:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681371#toxicological-profile-and-animal-studies-of-
triamiphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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